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Compound of Interest

3,4-Dimethoxyphenylacetic-2,2-D2
Compound Name: d
aci

Cat. No.: B579679

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.
This guide provides essential safety and logistical information for the proper disposal of 3,4-
Dimethoxyphenylacetic-2,2-D2 acid, ensuring operational integrity and building trust in safe
laboratory practices.

Important Note on Isotopic Labeling: 3,4-Dimethoxyphenylacetic-2,2-D2 acid is a compound
labeled with deuterium, a stable (non-radioactive) isotope of hydrogen. For disposal purposes,
compounds enriched with stable isotopes are handled in the same manner as their unenriched
counterparts.[1][2] The disposal procedure is therefore determined by the chemical hazards of
the parent molecule, 3,4-Dimethoxyphenylacetic acid.

Hazard Identification and Safety Precautions

Based on Safety Data Sheets (SDS) for the parent compound, 3,4-Dimethoxyphenylacetic
acid, and hazard information for the deuterated version, the primary risks are:

o Harmful if swallowed.
e Causes skin irritation.[3]

o Causes serious eye irritation.[3][4]
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o May cause respiratory irritation.[3][4]

Before handling, personnel must wear appropriate Personal Protective Equipment (PPE),
including safety goggles or face shields, chemical-resistant gloves, and a lab coat.[5] Work
should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust.[6]

Quantitative Data and Physical Properties

The following table summarizes key quantitative data for both the deuterated and non-
deuterated forms of the compound.

354' . R
. . 3,4-Dimethoxyphenylacetic
Property Dimethoxyphenylacetic- . . .
. acid (Homoveratric Acid)

2,2-D2 acid
CAS Number 19031-58-4[4][7] 93-40-3[5][8]
Molecular Formula C10H10D204[4] C10H1204][3]
Molecular Weight 198.21 g/mol [4][7] 196.20 g/mol [5][8]

_ White to beige powder /
Appearance Crystals / Solid[4] ]
solid[3][9]

Melting Point Not specified 96-99 °C[3][5]
GHS Hazard Statements H319, H335[4] H302, H315, H319, H335

Experimental Protocol: Step-by-Step Disposal
Procedure

The standard and required method for disposing of 3,4-Dimethoxyphenylacetic-2,2-D2 acid
is through a licensed hazardous waste management service. Direct disposal into drains or
regular trash is prohibited.[10] The following protocol details the operational steps for collecting
and preparing the chemical waste for pickup.

Obijective: To safely collect, label, and store solid 3,4-Dimethoxyphenylacetic-2,2-D2 acid
waste for disposal by a certified environmental health and safety (EHS) contractor.
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Materials:

Designated hazardous waste container (wide-mouth, sealable, compatible plastic or glass).

Hazardous Waste Label.

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

Tools for transfer (e.g., spatula, scoop, brush, and dustpan).

Secondary containment bin.
Procedure:

o Designate a Satellite Accumulation Area (SAA): Identify a specific location in the lab where
hazardous waste will be stored temporarily.[11] This area must be under the control of the
generator, away from drains, and clearly marked.

e Prepare the Waste Container:

o Select a clean, dry container compatible with acidic solids. Ensure it has a secure, leak-
proof lid.

o Affix a "Hazardous Waste" label to the container before adding any waste.[11]
» Waste Collection:

o Working in a fume hood or well-ventilated area, carefully transfer the solid waste into the
designated container using a spatula or scoop.

o For residual powder or spills, gently sweep up the material using a brush and dustpan and
add it to the container. Avoid generating dust.[6]

o Contaminated materials such as weigh boats, gloves, or paper towels should also be
placed in the waste container.

e Labeling:
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o Fill out the hazardous waste label completely.[11] Include:

The full chemical name: "3,4-Dimethoxyphenylacetic-2,2-D2 acid" and/or "Waste
Solid Organic Acid.”

The associated hazards (e.qg., "Irritant,” "Toxic").

The date the container was first used.

An estimate of the quantity.

o Storage:

[¢]

Securely close the container lid. Containers must be kept closed except when actively
adding waste.[11][12]

[e]

Wipe the exterior of the container to remove any contamination.

[e]

Place the sealed container in a designated secondary containment bin within the SAA.

o

Segregate this acidic waste from bases, oxidizers, and other incompatible materials.[10]
[11]

e Arrange for Disposal:

o Once the container is full or waste is no longer being generated, arrange for pickup
through your institution's Environmental Health & Safety (EHS) department or a certified
hazardous waste contractor.[10] Follow your institution's specific procedures for requesting
waste collection.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 3,4-Dimethoxyphenylacetic-2,2-D2 acid.
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Waste Generated:
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'
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'Hazardous Waste' & Full Chemical Name

Store Sealed Container in
Secondary Containment in SAA

Segregate from Incompatible
Chemicals (e.g., Bases)
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Institutional EHS Protocol

Disposal by Certified
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Disposal workflow for 3,4-Dimethoxyphenylacetic-2,2-D2 acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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